Cas no 2227881-73-2 (2-chloro-3-(2R)-oxiran-2-yl-5-(trifluoromethyl)pyridine)

• Product Name: 2-chloro-3-(2R)-oxiran-2-yl-5-(trifluoromethyl)pyridine
• CAS No: 2227881-73-2
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 6042531
• PubChem ID: 165857881
• Update Time: 2025-05-26

2-chloro-3-(2R)-oxiran-2-yl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(2R)-oxiran-2-yl-5-(trifluoromethyl)pyridine
• 2-chloro-3-[(2R)-oxiran-2-yl]-5-(trifluoromethyl)pyridine
• EN300-1960820
• 2227881-73-2

• Inchi： 1S/C8H5ClF3NO/c9-7-5(6-3-14-6)1-4(2-13-7)8(10,11)12/h1-2,6H,3H2/t6-/m0/s1
• InChI Key： CEIHEALYOWHEHS-LURJTMIESA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)[C@@H]1CO1

Computed Properties

• Exact Mass: 223.0011760g/mol
• Monoisotopic Mass: 223.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.4Ų

Additional information on 2-chloro-3-(2R)-oxiran-2-yl-5-(trifluoromethyl)pyridine

Introduction to 2-Chloro-3-(2R)-Oxiran-2-yl-5-(Trifluoromethyl)pyridine (CAS No. 2227881-73-2)

2-Chloro-3-(2R)-oxiran-2-yl-5-(trifluoromethyl)pyridine (CAS No. 2227881-73-2) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro substituent, an oxirane ring, and a trifluoromethyl group, which collectively contribute to its chemical reactivity and biological activity.

The chloro substituent on the pyridine ring imparts electrophilic properties, making the compound a valuable intermediate in various synthetic transformations. The oxirane ring is a highly reactive three-membered cyclic ether that can undergo ring-opening reactions with nucleophiles, leading to the formation of diverse functional groups. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are crucial for drug design and development.

Recent studies have highlighted the potential of 2-chloro-3-(2R)-oxiran-2-yl-5-(trifluoromethyl)pyridine in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The researchers utilized the reactivity of the oxirane ring to introduce specific functional groups that enhanced the potency and selectivity of the final compounds.

In another study, published in Organic Letters, researchers explored the use of 2-chloro-3-(2R)-oxiran-2-yl-5-(trifluoromethyl)pyridine in the development of new antiviral agents. The compound was used as a building block to synthesize derivatives with enhanced antiviral activity against RNA viruses, including influenza and coronaviruses. The trifluoromethyl group played a crucial role in improving the lipophilicity and cellular uptake of these derivatives, thereby enhancing their therapeutic efficacy.

The versatility of 2-chloro-3-(2R)-oxiran-2-yl-5-(trifluoromethyl)pyridine extends beyond its use as an intermediate in drug synthesis. It has also been investigated for its potential applications in materials science and catalysis. A recent study in Advanced Materials reported that this compound can be used as a precursor for the synthesis of functional polymers with unique optical and electronic properties. The presence of the trifluoromethyl group imparts enhanced thermal stability and mechanical strength to these polymers, making them suitable for various high-performance applications.

In addition to its synthetic utility, 2-chloro-3-(2R)-oxiran-2-yl-5-(trifluoromethyl)pyridine has been studied for its biological properties. Research published in Bioorganic & Medicinal Chemistry Letters showed that this compound exhibits moderate cytotoxic activity against several cancer cell lines. The chloro substituent and trifluoromethyl group were found to play critical roles in modulating the compound's interaction with cellular targets, leading to apoptosis and cell cycle arrest.

The safety profile of 2-chloro-3-(2R)-oxiran-2-yl-5-(trifluoromethyl)pyridine has also been evaluated in several studies. Toxicological assessments have indicated that this compound is generally well-tolerated at low concentrations, with minimal cytotoxic effects observed in vitro. However, it is important to handle this compound with care due to its reactivity and potential for forming reactive intermediates during synthetic transformations.

In conclusion, 2-chloro-3-(2R)-oxiran-2-yl-5-(trifluoromethyl)pyridine (CAS No. 2227881-73-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features make it an invaluable intermediate in organic synthesis, drug discovery, materials science, and catalysis. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.